Cas no 550998-52-2 (6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester)

• Product Name: 6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester
• CAS No: 550998-52-2
• MF: C₁₀H₇FO₂S
• MW: 210.224785089493
• MDL: MFCD11044557
• CID: 943346
• PubChem ID: 57350889
• Update Time: 2025-05-28

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluorobenzo[b]thiophene-2-carboxylate
• 6-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 6-fluoro-1-benzothiophene-2-carboxylate
• LogP
• Methyl-6-fluor-1-benzothiophen-2-carboxylat
• DB-359546
• 6-fluoro-2-methoxycarbonylbenzo[b]thiophene
• 6-Fluorobenzo[b]thiophene-2-carboxylic acid methyl ester
• AKOS016009721
• Methyl6-fluoro-1-benzothiophene-2-carboxylate
• 550998-52-2
• 6-Fluoro-benzo[b]thiophene-2-carboxylicacid methyl ester
• CS-0102226
• J-522553
• MFCD11044557
• SCHEMBL155481
• Z90089811
• DTXSID10722226
• EN300-110120
• SQPXPMLXQVWORI-UHFFFAOYSA-N
• SB37628
• CS-16699
• 6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester

• MDL： MFCD11044557
• Inchi： 1S/C10H7FO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
• InChI Key： SQPXPMLXQVWORI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 210.01511
• Monoisotopic Mass: 210.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 308.3±22.0 °C at 760 mmHg
• Flash Point: 140.3±22.3 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes